molecular formula C16H17NO5S B1653766 2-{Benzyl[(4-methoxyphenyl)sulfonyl]amino}acetic acid CAS No. 195052-28-9

2-{Benzyl[(4-methoxyphenyl)sulfonyl]amino}acetic acid

Cat. No.: B1653766
CAS No.: 195052-28-9
M. Wt: 335.4 g/mol
InChI Key: UFCYEQXQMJKGQB-UHFFFAOYSA-N
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Description

2-{Benzyl[(4-methoxyphenyl)sulfonyl]amino}acetic acid is a useful research compound. Its molecular formula is C16H17NO5S and its molecular weight is 335.4 g/mol. The purity is usually 95%.
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Properties

CAS No.

195052-28-9

Molecular Formula

C16H17NO5S

Molecular Weight

335.4 g/mol

IUPAC Name

2-[benzyl-(4-methoxyphenyl)sulfonylamino]acetic acid

InChI

InChI=1S/C16H17NO5S/c1-22-14-7-9-15(10-8-14)23(20,21)17(12-16(18)19)11-13-5-3-2-4-6-13/h2-10H,11-12H2,1H3,(H,18,19)

InChI Key

UFCYEQXQMJKGQB-UHFFFAOYSA-N

SMILES

COC1=CC=C(C=C1)S(=O)(=O)N(CC2=CC=CC=C2)CC(=O)O

Canonical SMILES

COC1=CC=C(C=C1)S(=O)(=O)N(CC2=CC=CC=C2)CC(=O)O

sequence

G

Origin of Product

United States

Synthesis routes and methods

Procedure details

Ethyl 2-{benzyl[(4-methoxyphenyl)sulfonyl]amino}acetate (11.62 g, 31.97 mmol) was dissolved in ethanol (100 ml), and 1N sodium hydroxide (100 ml) was added thereto. After being reacted for 16 hours at room temperature, the solvent was evaporated out. 3N hydrochloric acid (150 ml) was added to the residue and the water phase was extracted with ethyl acetate (200 ml×2). The organic layer was washed with saturated brine, and then dried over sodium sulfate. The solvent was evaporated out and the residue was purified by silica gel column chromatography (chloroform:methanol=10:1), to give 2-{benzyl[(4-methoxyphenyl)sulfonyl]amino}acetic acid (10.57 g, 99%).
Name
Ethyl 2-{benzyl[(4-methoxyphenyl)sulfonyl]amino}acetate
Quantity
11.62 g
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One
Quantity
100 mL
Type
reactant
Reaction Step Two

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